Cas no 2680676-96-2 (2-bromo-4-fluoro-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-bromo-4-fluoro-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680676-96-2
• MF: C₁₁H₉BrFNO₄
• MW: 318.09586596489
• CID: 5632760
• PubChem ID: 165922469
• Update Time: 2025-05-26

2-bromo-4-fluoro-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680676-96-2
• EN300-28293470
• 2-bromo-4-fluoro-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H9BrFNO4/c1-2-3-18-11(17)14-9-4-6(10(15)16)7(12)5-8(9)13/h2,4-5H,1,3H2,(H,14,17)(H,15,16)
• InChI Key： PLVACVMJWUWACZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(=O)O)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 316.96990g/mol
• Monoisotopic Mass: 316.96990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-bromo-4-fluoro-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 2-Bromo-4-Fluoro-5-{(Prop-2-En-1-Yloxy)Carbonylamino}Benzoic Acid (CAS No. 2680676-96-2)

2-Bromo-4-fluoro-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680676-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique functional groups, including a bromo substituent, a fluoro atom, and an allyloxycarbonylamino moiety. These structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and bioactive compounds.

The compound's molecular formula and structural complexity contribute to its utility in medicinal chemistry. Researchers are increasingly exploring its potential in drug discovery, especially in targeting enzyme inhibition and receptor modulation. Its halogenated aromatic ring system is particularly noteworthy, as it often enhances binding affinity and metabolic stability in drug candidates. This aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are critical.

In addition to its pharmaceutical applications, 2-bromo-4-fluoro-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is also relevant in material science. Its photophysical properties and potential for polymer functionalization are areas of active investigation. For instance, the allyloxycarbonylamino group can participate in click chemistry reactions, enabling the creation of advanced materials with customized properties. This ties into the growing demand for smart materials and sustainable chemistry solutions.

The synthesis of this compound typically involves multi-step organic reactions, including halogenation, carboxylation, and protection-deprotection strategies. Advanced techniques such as HPLC purification and NMR characterization are essential to ensure its purity and structural integrity. These methodologies are frequently discussed in scientific literature and patent filings, reflecting the compound's industrial and academic significance.

From an SEO perspective, this compound is often searched in conjunction with terms like "benzoic acid derivatives in drug development", "fluoro-bromo aromatic compounds", and "allyloxycarbonylamino applications". These long-tail keywords highlight its niche yet impactful role in modern chemistry. Furthermore, its relevance to green chemistry and catalysis aligns with broader societal interests in environmentally friendly synthesis and renewable resources.

In summary, 2-bromo-4-fluoro-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680676-96-2) is a compound of considerable scientific and industrial interest. Its multifunctional structure and diverse applications make it a valuable subject of study in both academic research and commercial innovation. As the fields of pharmaceuticals and advanced materials continue to evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.